Cas no 49849-51-6 (1,2,3,4-Tetrahydroquinoxaline-2-carboxylic acid)

• Product Name: 1,2,3,4-Tetrahydroquinoxaline-2-carboxylic acid
• CAS No: 49849-51-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD18816967
• CID: 932872
• PubChem ID: 45099726
• Update Time: 2024-02-29

1,2,3,4-Tetrahydroquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylicacid,1,2,3,4-tetrahydro-(9CI)
• 7-METHOXY-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 1,2,3,4-tetrahydroquinoxaline-2-carboxylic acid
• 1,2,3,4-Tetrahydroquinoxaline-2-carboxylic acid

• MDL： MFCD18816967
• Inchi： 1S/C9H10N2O2/c12-9(13)8-5-10-6-3-1-2-4-7(6)11-8/h1-4,8,10-11H,5H2,(H,12,13)
• InChI Key： VRRWYUWUFBCTEZ-UHFFFAOYSA-N
• SMILES： OC(C1CNC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives